Language aspects of engineering students' view of entropy
Chemistry Education Research and Practice Pub Date: 2016-03-29 DOI: 10.1039/C5RP00227C
Abstract
Entropy is a central concept in thermodynamics, but has been found to be challenging to students due to its abstract nature and the fact that it is not part of students' everyday language. Interviews with three pairs of engineering students (N = 6) were conducted and video recorded regarding their interpretation and use of the entropy concept, one year after a course on chemical thermodynamics. From a syntax perspective, students were asked to assess whether different sentences involving temperature, internal energy, and entropy make sense. With a focus on semantics, they were asked to rank a set of notions with regards to how closely they are related to entropy, how scientific they are, and how useful they are for explaining what entropy is. From a pragmatics point of view, students were asked to solve two qualitative problems, which involve entropy. The results show that these chemistry students regard internal energy, but not entropy, as a substance-like entity. The students' ranking of how closely related to entropy notions are and how useful they are for explaining entropy was found to be strongly negatively correlated to how scientific the notions were seen to be. For example, disorder was seen as highly unscientific, but very useful for explaining entropy. In the problem-solving tasks, Chemical Engineering students were comfortable relating entropy to enthalpy and Gibbs free energy, the three notions being seen to form a “trinity” in thermodynamics. However, the students had challenges grasping the unchanged entropy in reversible, adiabatic expansion of an ideal gas, in which they did not consider how entropy relates to the second law of thermodynamics. In final reflections on their learning processes, the students saw weak connections between their problem-solving skills and their conceptual understanding of entropy, although acknowledging that both aspects of learning are important.
Recommended Literature
- [1] Copper-promoted oxidative-fluorination of arylphosphine under mild conditions†
- [2] Correction: Mono- and tri-ester hydrogenolysis using tandem catalysis. Scope and mechanism
- [3] Synthesis of substituted exo-glucals via a modified Julia olefination and identification as selective β-glucosidase inhibitors†
- [4] Contents list
- [5] Estimating and using sampling precision in surveys of trace constituents of soils
- [6] European Analytical Column 17
- [7] Non-reactive scattering of N2 from the W(110) surface studied with different exchange–correlation functionals
- [8] Nitration of iron corrolates: further evidence for non-innocence of the corrole ligand†
- [9] Quantitation of acute monocytic leukemia cells spiked in control monocytes using surface-enhanced Raman spectroscopy
- [10] Kinetics and thermodynamics of metal binding to the N-terminus of a human copper transporter, hCTR1†
Journal Name：Chemistry Education Research and Practice
Research Products
-
CAS no.: 1733-55-7
